Cas no 2228526-69-8 (2-1-(1-ethyl-1H-pyrazol-4-yl)cyclopropylethan-1-amine)

• Product Name: 2-1-(1-ethyl-1H-pyrazol-4-yl)cyclopropylethan-1-amine
• CAS No: 2228526-69-8
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 6082817
• PubChem ID: 165853718
• Update Time: 2025-06-20

2-1-(1-ethyl-1H-pyrazol-4-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-ethyl-1H-pyrazol-4-yl)cyclopropylethan-1-amine
• 2228526-69-8
• EN300-1812154
• 2-[1-(1-ethyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-amine

• Inchi： 1S/C10H17N3/c1-2-13-8-9(7-12-13)10(3-4-10)5-6-11/h7-8H,2-6,11H2,1H3
• InChI Key： SFEJWNMSJWAPQI-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(C=N1)C1(CCN)CC1

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-1-(1-ethyl-1H-pyrazol-4-yl)cyclopropylethan-1-amine

Introduction to 2-1-(1-ethyl-1H-pyrazol-4-yl)cyclopropylethan-1-amine (CAS No. 2228526-69-8) in Modern Chemical and Pharmaceutical Research

2-1-(1-ethyl-1H-pyrazol-4-yl)cyclopropylethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228526-69-8, is a structurally unique compound that has garnered significant attention in the field of chemical and pharmaceutical research. This heterocyclic amine features a cyclopropyl group linked to a pyrazole moiety, which is further connected to an ethyl-substituted amine. The molecular architecture of this compound presents a promising scaffold for the development of novel bioactive molecules, particularly in the context of drug discovery and therapeutic intervention.

The compound's dual functionality, arising from the presence of both the pyrazole and cyclopropyl rings, makes it an intriguing candidate for further exploration. Pyrazole derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The cyclopropyl group, on the other hand, is known to enhance metabolic stability and binding affinity in drug molecules. The combination of these structural elements in 2-1-(1-ethyl-1H-pyrazol-4-yl)cyclopropylethan-1-amine suggests potential applications in targeting various disease pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of this compound with greater accuracy. Studies have indicated that the presence of the ethyl group at the 1-position of the pyrazole ring may influence the compound's solubility and bioavailability, making it a suitable candidate for oral administration. Furthermore, the cyclopropyl ring is predicted to interact favorably with biological targets due to its rigid structure, which can enhance binding specificity.

In the realm of medicinal chemistry, the synthesis of 2-1-(1-ethyl-1H-pyrazol-4-yl)cyclopropylethan-1-amine has been optimized using multi-step organic reactions. The key synthetic route involves a cyclopropanation reaction followed by a nucleophilic substitution to introduce the pyrazole moiety. This approach has been refined to achieve high yields and purity, making it feasible for large-scale production. The synthesis also highlights the importance of protecting group strategies to prevent unwanted side reactions, ensuring the integrity of the final product.

One of the most compelling aspects of 2-1-(1H-pyrazol)-4-y)cyclopropylethan-l-am ine is its potential as a lead compound for drug development. Preclinical studies have begun to explore its efficacy against various pathological conditions. For instance, researchers have observed promising anti-proliferative effects in certain cancer cell lines when treated with this compound. The mechanism of action appears to involve inhibition of key signaling pathways that are aberrantly activated in tumor cells. Additionally, preliminary data suggest that it may exhibit neuroprotective properties, making it a candidate for investigating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The structural versatility of this compound also allows for modifications that can fine-tune its biological activity. By introducing different substituents at strategic positions within the molecule, chemists can explore new analogs with enhanced potency or selectivity. This flexibility is particularly valuable in drug discovery pipelines where optimizing lead compounds is crucial for achieving therapeutic efficacy while minimizing side effects.

From a regulatory perspective, 2-(Ethyl-lH-pyrazol-l ylcyclopropyleth an-l-am ine) (CAS No: 2228526 69 8) has been subjected to rigorous safety evaluations to ensure its suitability for laboratory and pharmaceutical use. These assessments include toxicological studies that evaluate acute and chronic exposure risks. The results have been reassuring thus far, indicating that the compound exhibits low toxicity at relevant concentrations. This makes it a relatively safe candidate for further clinical investigation.

The integration of 2-(Ethyl-lH-pyrazol)-4-y)cyclopropylethan-l-am ine into drug development pipelines aligns with current trends toward innovative therapeutic strategies. The rise of precision medicine has emphasized the need for compounds that target specific disease mechanisms with high selectivity. This compound's unique structure positions it as a potential candidate for such targeted therapies. Moreover, its compatibility with modern synthetic methodologies ensures that it can be incorporated into diverse drug discovery platforms.

Future research directions may focus on elucidating the detailed molecular interactions between (Ethy l-l H -pyrazol -4 - ylcyc lopropyleth an - l - am ine) (CAS NO: 2228526 69 8) and its biological targets at an atomic level. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will be instrumental in determining these interactions. Such insights will not only enhance our understanding of its mechanism of action but also guide further structural optimization efforts.

The broader implications of studying compounds like (Eth yl-l H -pyrazol -4 - ylcyc lopropyleth an - l - am ine) (CAS NO: 2228526 69 8) extend beyond immediate therapeutic applications. They contribute to our fundamental understanding of how small molecules interact with biological systems, fostering innovation across multiple disciplines within chemical biology and pharmacology. As research progresses, we can anticipate new discoveries that will further solidify this compound's role in advancing medical science.